Cas no 1162658-05-0 (3,4-Dimethoxybenzaldehyde-d6)

• Product Name: 3,4-Dimethoxybenzaldehyde-d6
• CAS No: 1162658-05-0
• MF: C₉H₁₀O₃
• MW: 172.210873126984
• CID: 6101076
• PubChem ID: 56933525
• Update Time: 2025-05-20

3,4-Dimethoxybenzaldehyde-d6 Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxybenzaldehyde-d6
• Veratraldehyde-D6
• CS-0541595
• 1162658-05-0
• 3,4-Dimethoxy-benzaldehyde-d6
• SCHEMBL2370925
• HY-N1096S
• 3,4-bis(trideuteriomethoxy)benzaldehyde
• DA-69870

• Inchi： 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3/i1D2,3D,4D,5D,6D
• InChI Key： WJUFSDZVCOTFON-IOEMNIMESA-N
• SMILES： C([2H])(=O)C1=C([2H])C([2H])=C(OC([2H])[2H])C(OC)=C1[2H]

Computed Properties

• Exact Mass: 172.100654652g/mol
• Monoisotopic Mass: 172.100654652g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 41-45°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)

3,4-Dimethoxybenzaldehyde-d6 Security Information

• Storage Condition：Room Temperature, under inert atmosphere

Additional information on 3,4-Dimethoxybenzaldehyde-d6

3,4-Dimethoxybenzaldehyde-d6: A Comprehensive Overview

3,4-Dimethoxybenzaldehyde-d6, with the CAS number 1162658-05-0, is a derivative of benzaldehyde that has gained significant attention in the field of organic chemistry and related disciplines. This compound is characterized by the presence of two methoxy groups at the 3 and 4 positions of the benzene ring, along with a deuterium enrichment at the aldehyde position, denoted by the "-d6" suffix. The compound's unique structure makes it a valuable tool in various applications, including synthetic chemistry, material science, and pharmacology.

The synthesis of 3,4-Dimethoxybenzaldehyde-d6 typically involves a multi-step process that begins with the preparation of the corresponding benzaldehyde derivative. One common approach is the Friedel-Crafts alkylation or acylation of anisole (methoxybenzene), followed by oxidation to introduce the aldehyde group. The deuterium enrichment is achieved through isotopic exchange reactions or by using deuterated reagents during the synthesis process. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

In terms of physical properties, 3,4-Dimethoxybenzaldehyde-d6 exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's UV-Vis spectrum shows strong absorption bands in the range of 270-290 nm, which are attributed to the conjugation between the aromatic ring and the aldehyde group.

The applications of 3,4-Dimethoxybenzaldehyde-d6 are diverse and span multiple fields. In organic synthesis, it serves as an important building block for constructing complex molecules with aromatic frameworks. For instance, it can be used as a precursor for synthesizing heterocyclic compounds, such as quinolones and isoquinolines, which are valuable in drug discovery programs targeting various diseases like cancer and neurodegenerative disorders.

In material science, 3,4-Dimethoxybenzaldehyde-d6 has been explored as a monomer for synthesizing polymeric materials with tailored electronic properties. The compound's ability to form stable radicals upon oxidation makes it a potential candidate for developing advanced materials such as conductive polymers and organic semiconductors.

Recent research has also highlighted the potential of 3,4-Dimethoxybenzaldehyde-d6 in biochemistry and pharmacology. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential use in developing therapeutic agents for conditions such as arthritis and oxidative stress-related diseases.

In conclusion, 3,4-Dimethoxybenzaldehyde-d6, with its unique structural features and versatile applications, continues to be an important compound in contemporary chemical research. As new synthetic methods and applications emerge, this compound is expected to play an even greater role in advancing our understanding of organic chemistry and its practical implications.